Cas no 5132-55-8 (prochlorperazine mesylate)

• Product Name: prochlorperazine mesylate
• CAS No: 5132-55-8
• MF: C₂₁H₂₈ClN₃O₃S₂
• MW: 470.048321723938
• CID: 935181
• PubChem ID: 94252
• Update Time: 2025-05-21

prochlorperazine mesylate Chemical and Physical Properties

Names and Identifiers

• prochlorperazine mesylate
• Prochlorperazine dimethanesulfonate
• Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-, hydrogen methanesulfonate
• 2-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-10H-phenothiazine monomethanesulphonate
• SCHEMBL1527298
• DTXSID70185050
• WLFCZUKGFJNFQY-UHFFFAOYSA-N
• Prochlorperazine hydrogen methanesulfonate
• 5132-55-8
• 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine monomethanesulphonate
• EINECS 221-473-1
• NS00082076
• 3111-70-4
• Prochlorperazine mesylate,bp
• 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine monomethanesulfonate
• Piperazine, 1-methyl-4-(3-(2-chloro-phenothiazin-10-yl)propyl)-, hydrogen methanesulfonate
• PROCHLORPERAZINE MESYLATE BP

• Inchi： 1S/C20H24ClN3S.CH4O3S/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24;1-5(2,3)4/h2-3,5-8,15H,4,9-14H2,1H3;1H3,(H,2,3,4)
• InChI Key： WLFCZUKGFJNFQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN1CCN(C)CC1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 469.1260618g/mol
• Monoisotopic Mass: 469.1260618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8Ų

prochlorperazine mesylate Security Information

• Storage Condition：2-8°C

Additional information on prochlorperazine mesylate

Prochlorperazine Mesylate: A Comprehensive Overview

Prochlorperazine mesylate, with the CAS number 5132-55-8, is a widely recognized antipsychotic and antiemetic agent that has been extensively studied for its therapeutic applications in various medical fields. This compound, also known as mesilate prochlorperazine, belongs to the class of phenothiazine derivatives and is primarily used in the management of nausea, vomiting, and schizophrenia. Its chemical structure, which includes a phenothiazine ring with a chlorine substituent, contributes to its unique pharmacological properties.

The latest research on prochlorperazine mesylate has shed light on its mechanisms of action and potential for repurposing in novel therapeutic areas. Studies have demonstrated that this compound acts as a dopamine receptor antagonist, particularly targeting the D2 receptors, which are crucial in modulating nausea and vomiting centers in the brain. Recent advancements in neuropharmacology have further elucidated its role in inhibiting the activity of other neurotransmitters such as serotonin, thereby enhancing its efficacy in treating conditions like schizophrenia.

In terms of clinical applications, prochlorperazine mesylate has been traditionally prescribed for postoperative nausea and vomiting (PONV), making it a valuable drug in anesthesiology. However, recent studies have explored its potential in managing chemotherapy-induced nausea and vomiting (CINV), particularly in combination with other antiemetic agents. This has expanded its utility in oncology settings, where effective control of CINV is critical for improving patient quality of life.

The pharmacokinetics of prochlorperazine mesylate have been extensively studied, revealing that it is rapidly absorbed after oral administration and exhibits a relatively short half-life, necessitating multiple dosing regimens. Its bioavailability is influenced by factors such as food intake and individual variability, which are important considerations for clinicians when prescribing this medication.

Recent research has also focused on the safety profile of prochlorperazine mesylate. While it is generally well-tolerated, common side effects include extrapyramidal symptoms (EPS) such as akathisia and dystonia. However, comparative studies have shown that its side effect profile is favorable compared to older antipsychotics like chlorpromazine. Additionally, efforts are being made to develop formulations with improved bioavailability and reduced side effects through advanced drug delivery systems.

In conclusion, prochlorperazine mesylate, with its CAS number 5132-55-8, remains a cornerstone in the treatment of nausea and vomiting while continuing to find new applications through ongoing research. Its pharmacological properties, clinical efficacy, and safety profile make it an essential drug in modern medicine.